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Compound of Interest

7-bromo-N-methylquinoxalin-2-
Compound Name:
amine

cat. No.: B12106989

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and potential biological significance of 7-bromo-N-methylquinoxalin-2-amine. The
information is curated for professionals in chemical research and drug development.

Core Chemical Properties

While specific experimental data for 7-bromo-N-methylquinoxalin-2-amine remains limited in
publicly accessible literature, its fundamental properties can be summarized. The compound is
identified by the CAS Number 1345444-92-9.

Property Value Source
PubChem (CID for isomeric
Molecular Formula C10H9eBrN:z
structure)
Molecular Weight 237.10 g/mol Calculated
] CNC1=NC2=C(C=C1)C=C(Br)
Canonical SMILES Inferred from name
Cc=C2
InChl Key Inferred from structure Not available
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Note: Some properties are inferred from the isomeric structure (6-bromo-N-methylquinoxalin-2-
amine) or are calculated due to the absence of published experimental data for the 7-bromo

isomer.

Commercial suppliers indicate the availability of analytical data such as NMR, HPLC, LC-MS,
and UPLC for CAS number 1345444-92-9, though this data is not publicly available.

Synthesis and Experimental Protocols

A definitive, step-by-step experimental protocol for the synthesis of 7-bromo-N-
methylquinoxalin-2-amine is not explicitly detailed in the reviewed literature. However, a
plausible synthetic route can be devised based on established methods for the synthesis of
analogous quinoxaline derivatives. The synthesis would likely involve a two-step process: the
synthesis of the precursor 7-bromoquinoxalin-2-amine, followed by N-methylation.

Proposed Synthesis Workflow
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[https://www.benchchem.com/product/b12106989#7-bromo-n-methylquinoxalin-2-amine-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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